Cas no 941210-78-2 (N-[(5-bromo-2-methoxyphenyl)methyl]-N-methyl-2-(2-phenylethenesulfonamido)acetamide)

• Product Name: N-[(5-bromo-2-methoxyphenyl)methyl]-N-methyl-2-(2-phenylethenesulfonamido)acetamide
• CAS No: 941210-78-2
• MF: C₁₉H₂₁BrN₂O₄S
• MW: 453.350043058395
• CID: 5976950
• PubChem ID: 17480736
• Update Time: 2025-06-13

N-[(5-bromo-2-methoxyphenyl)methyl]-N-methyl-2-(2-phenylethenesulfonamido)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26588142
• Z26698787
• N-[(5-bromo-2-methoxyphenyl)methyl]-N-methyl-2-(2-phenylethenesulfonamido)acetamide
• 941210-78-2

• Inchi： 1S/C19H21BrN2O4S/c1-22(14-16-12-17(20)8-9-18(16)26-2)19(23)13-21-27(24,25)11-10-15-6-4-3-5-7-15/h3-12,21H,13-14H2,1-2H3/b11-10+
• InChI Key： ZAFUEZYPCZZFJH-ZHACJKMWSA-N
• SMILES： BrC1C=CC(=C(C=1)CN(C)C(CNS(/C=C/C1C=CC=CC=1)(=O)=O)=O)OC

Computed Properties

• Exact Mass: 452.04054g/mol
• Monoisotopic Mass: 452.04054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.1Ų

Additional information on N-[(5-bromo-2-methoxyphenyl)methyl]-N-methyl-2-(2-phenylethenesulfonamido)acetamide

Comprehensive Overview of N-[(5-bromo-2-methoxyphenyl)methyl]-N-methyl-2-(2-phenylethenesulfonamido)acetamide (CAS 941210-78-2)

The compound N-[(5-bromo-2-methoxyphenyl)methyl]-N-methyl-2-(2-phenylethenesulfonamido)acetamide, identified by its CAS number 941210-78-2, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a 5-bromo-2-methoxyphenyl moiety and a 2-phenylethenesulfonamido group, makes it a subject of interest for drug discovery and molecular studies. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for novel sulfonamide derivatives has surged due to their versatility in medicinal chemistry. This compound's unique N-methyl-2-acetamide backbone, combined with its phenyl ethenesulfonamide side chain, offers a promising scaffold for designing inhibitors of specific biological pathways. Its brominated aromatic ring further enhances its binding affinity, making it a candidate for studies in oncology and inflammation-related disorders.

One of the most searched topics in AI-driven drug discovery is the role of small-molecule modulators in precision medicine. The structural attributes of CAS 941210-78-2 align with this trend, as its sulfonamide linkage and methoxy-bromo substitution are often associated with improved pharmacokinetic properties. Researchers are investigating its potential as a protease inhibitor or kinase-targeting agent, leveraging computational tools like molecular docking and QSAR modeling.

From a synthetic chemistry perspective, the preparation of N-[(5-bromo-2-methoxyphenyl)methyl]-N-methyl-2-(2-phenylethenesulfonamido)acetamide involves multi-step organic reactions, including amidation and sulfonylation. Its purity and stability are critical for reproducibility in biological assays, prompting discussions in forums about optimal HPLC purification techniques and storage conditions. These practical considerations are frequently queried in search engines by laboratory professionals.

Environmental and regulatory aspects of bromo-aromatic compounds are also a growing concern among users. While CAS 941210-78-2 is not classified as hazardous, its bromine substituent warrants careful handling to align with green chemistry principles. This aligns with the broader industry shift toward sustainable synthesis, a hot topic in academic and industrial circles.

In summary, N-[(5-bromo-2-methoxyphenyl)methyl]-N-methyl-2-(2-phenylethenesulfonamido)acetamide represents a compelling case study in modern drug development. Its structural complexity, combined with emerging applications in targeted therapy and computational chemistry, positions it as a molecule of enduring relevance. As research progresses, its role in addressing unmet medical needs will likely expand, reflecting the dynamic interplay between chemical innovation and biomedical advancement.